N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H10Cl2N4OS/c1-17-6-14-16-11(17)19-5-10(18)15-7-2-3-8(12)9(13)4-7/h2-4,6H,5H2,1H3,(H,15,18)
• InChI Key: DHSHDOKJMNJLEC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C11H10Cl2N4OS
• Molecular Weight: 317.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has been widely studied for its potential use in various scientific applications. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development. In

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied for its potential use in a variety of scientific applications. One area of research involves the compound's potential as an antifungal agent. Studies have shown that N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide exhibits potent antifungal activity against a range of fungal species.
Another area of research involves the compound's potential as a herbicide. Studies have shown that N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide exhibits selective herbicidal activity against certain weed species, making it a promising candidate for further development as a herbicide.

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood. However, studies have shown that the compound inhibits the biosynthesis of ergosterol, a key component of fungal cell membranes. This disruption of fungal cell membrane function ultimately leads to fungal cell death.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its antifungal and herbicidal activity, studies have shown that the compound exhibits anti-inflammatory and analgesic properties. These properties make it a promising candidate for further research in the development of novel therapeutics.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its potent antifungal and herbicidal activity. This makes it a valuable tool for researchers studying fungal and weed biology. However, one limitation of the compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are many future directions for research on N-(3,4-dichlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One area of research involves the development of novel antifungal and herbicidal agents based on the structure of the compound. Another area of research involves the development of novel therapeutics based on the compound's anti-inflammatory and analgesic properties. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential toxicity.